Cas no 105688-65-1 (2-bromo-3-(2,4-dibromoanilino)prop-2-enal)

2-bromo-3-(2,4-dibromoanilino)prop-2-enal structure

105688-65-1 structure

Product Name:2-bromo-3-(2,4-dibromoanilino)prop-2-enal

CAS No:105688-65-1

MF:C₉H₆Br₃NO

MW:383.862040042877

CID:1160329

PubChem ID:71333747

Update Time:2025-04-20

2-bromo-3-(2,4-dibromoanilino)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-(2,4-dibromoanilino)prop-2-enal
- DTXSID10761953
- 105688-65-1
- Inchi： 1S/C9H6Br3NO/c10-6-1-2-9(8(12)3-6)13-4-7(11)5-14/h1-5,13H
- InChI Key： LIJICEJOIZWSMU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1NC=C(C=O)Br)Br

Computed Properties

Exact Mass: 380.79988
Monoisotopic Mass: 380.79995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1
LogP: 4.13170

2-bromo-3-(2,4-dibromoanilino)prop-2-enal Production Method

Production Method 1

59360-06-4

105688-65-1

81278-86-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium acetate Solvents: Water
2.1 Reagents: Aluminum bromide

Reference

Preparation of 3-substituted quinolines. II. Preparation and cyclodehydration of α-alkyl- and α-phenyl-β-arylaminoacrolein derivatives

Todoriki, Reiko; et al, Heterocycles, 1986, 24(3), 755-69

Production Method 2

4485-89-6

105688-65-1

81278-86-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform
2.1 Reagents: Acetic acid , Sodium acetate Solvents: Water
3.1 Reagents: Aluminum bromide

Reference

Preparation of 3-substituted quinolines. II. Preparation and cyclodehydration of α-alkyl- and α-phenyl-β-arylaminoacrolein derivatives

Todoriki, Reiko; et al, Heterocycles, 1986, 24(3), 755-69

Production Method 3

58668-67-0

105688-65-1

81278-86-6

Reaction Conditions

1.1 Reagents: Aluminum bromide

Reference

Preparation of 3-substituted quinolines. II. Preparation and cyclodehydration of α-alkyl- and α-phenyl-β-arylaminoacrolein derivatives

Todoriki, Reiko; et al, Heterocycles, 1986, 24(3), 755-69

Production Method 4

25299-39-2

105688-65-1

81278-86-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform
2.1 Reagents: Aluminum bromide

Reference

Preparation of 3-substituted quinolines. II. Preparation and cyclodehydration of α-alkyl- and α-phenyl-β-arylaminoacrolein derivatives

Todoriki, Reiko; et al, Heterocycles, 1986, 24(3), 755-69

Production Method 5

122-31-6

105688-65-1

81278-86-6

Reaction Conditions

1.1 Reagents: Ethanol , Water
2.1 Reagents: N-Bromosuccinimide Solvents: Chloroform
3.1 Reagents: Acetic acid , Sodium acetate Solvents: Water
4.1 Reagents: Aluminum bromide

Reference

Preparation of 3-substituted quinolines. II. Preparation and cyclodehydration of α-alkyl- and α-phenyl-β-arylaminoacrolein derivatives

Todoriki, Reiko; et al, Heterocycles, 1986, 24(3), 755-69